Cas no 61404-40-8 (Butanoic acid, 4-bromo-2,2-dimethyl-, ethyl ester)

• Product Name: Butanoic acid, 4-bromo-2,2-dimethyl-, ethyl ester
• CAS No: 61404-40-8
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 480693
• PubChem ID: 14536789
• Update Time: 2025-04-19

Butanoic acid, 4-bromo-2,2-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-2,2-dimethyl-, ethyl ester
• ethyl 4-bromo-2,2-dimethylbutanoate
• 61404-40-8
• SCHEMBL1398455
• RAFZDWOTKJPFNY-UHFFFAOYSA-N
• DTXSID60561420

• Inchi： 1S/C8H15BrO2/c1-4-11-7(10)8(2,3)5-6-9/h4-6H2,1-3H3
• InChI Key： RAFZDWOTKJPFNY-UHFFFAOYSA-N
• SMILES： BrCCC(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 222.02555
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3